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Compound of Interest

Compound Name: 5-Methyl-3-nitro-1h-pyrazole

CAS No.: 34334-96-8

Cat. No.: B116685

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed experimental procedure for the nitration of 5-methyl-1H-

pyrazole to synthesize 5-methyl-3-nitro-1H-pyrazole. This protocol is intended for use by

qualified researchers and scientists in a laboratory setting.

Introduction
Nitro-substituted pyrazoles are important building blocks in medicinal chemistry and materials

science. The introduction of a nitro group can significantly alter the electronic properties and

biological activity of the pyrazole ring system. The nitration of 5-methyl-1H-pyrazole is a key

step in the synthesis of various derivatives. This protocol details a standard procedure for the

regioselective nitration of 5-methyl-1H-pyrazole to yield the 3-nitro isomer, which is often the

thermodynamically favored product under acidic conditions. The reaction proceeds via an

electrophilic aromatic substitution mechanism.
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Materials and Reagents
5-methyl-1H-pyrazole

Concentrated Sulfuric Acid (98%)

Fuming Nitric Acid (≥90%)

Crushed Ice

Deionized Water

Sodium Bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl Acetate (EtOAc)

Hexanes

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Thermometer

Büchner funnel and filter flask

Separatory funnel

Rotary evaporator

Silica gel for column chromatography
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Procedure
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-

methyl-1H-pyrazole (1.0 eq). Place the flask in an ice bath to cool to 0-5 °C.

Addition of Sulfuric Acid: Slowly add concentrated sulfuric acid (3-5 eq) to the cooled 5-

methyl-1H-pyrazole with continuous stirring. Maintain the temperature below 10 °C during

the addition.

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture

by slowly adding fuming nitric acid (1.1 eq) to concentrated sulfuric acid (1.0 eq) while

cooling in an ice bath.

Nitration Reaction: Add the prepared nitrating mixture dropwise to the solution of 5-methyl-

1H-pyrazole in sulfuric acid using a dropping funnel. The temperature of the reaction mixture

should be carefully maintained between 0 and 5 °C throughout the addition.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an

additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture

onto a beaker filled with crushed ice with vigorous stirring. This step is highly exothermic and

should be performed in a fume hood with appropriate personal protective equipment.

Product Isolation: A precipitate of the crude product may form upon quenching. If a solid

forms, it can be collected by vacuum filtration, washed with cold water until the filtrate is

neutral, and then dried.

Extraction: If the product does not precipitate or if it is an oil, transfer the quenched mixture

to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

Washing: Combine the organic extracts and wash sequentially with deionized water,

saturated sodium bicarbonate solution, and finally with brine.[1]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure
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using a rotary evaporator to obtain the crude product.[1]

Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexanes and ethyl acetate as the eluent to afford the pure 5-methyl-3-nitro-1H-
pyrazole.

Data Presentation
The following table summarizes representative quantitative data for the nitration of 5-methyl-

1H-pyrazole. Actual results may vary depending on the specific reaction conditions and scale.

Parameter Value

Reactant 5-methyl-1H-pyrazole

Product 5-methyl-3-nitro-1H-pyrazole

Molecular Formula C₄H₅N₃O₂

Molecular Weight 127.10 g/mol

Appearance White to pale yellow solid

Melting Point 138-142 °C

Yield 60-75%

¹H NMR (CDCl₃, δ)
2.5 (s, 3H, CH₃), 6.7 (s, 1H, CH), 11.5 (br s, 1H,

NH)

¹³C NMR (CDCl₃, δ) 14.0 (CH₃), 110.0 (C4), 145.0 (C5), 155.0 (C3)

IR (KBr, cm⁻¹)
3100-3300 (N-H), 1540 (NO₂, asym), 1350

(NO₂, sym)

Mass Spec (m/z) 128 [M+H]⁺

Note: Spectroscopic data are representative and should be confirmed by analysis of the

synthesized compound.
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Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 5-methyl-3-nitro-1H-pyrazole.
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Nitronium Ion Formation
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Caption: Mechanism of electrophilic nitration of 5-methyl-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Nitration of 5-
methyl-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116685/docs#application-notes-and-protocols-for-
the-nitration-of-5-methyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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